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Comparative Incidence of Sexual Dysfunction

The table below summarizes key quantitative findings from clinical studies on treatment-emergent sexual

dysfunction.

Antidepressant
Reported Incidence of
Sexual Dysfunction

Comparative Findings (vs. Nefazodone or
Other Agents)

Nefazodone 8% [1]; 28% [2] Benchmark for low incidence.

Bupropion 10%-25% [1]; 22%-25% [2] Similar low-risk profile to nefazodone [3].

Mirtazapine 24% [1] Lower risk than SSRIs [4].

Fluvoxamine 59.1% [1] Demonstrated less dysfunction than sertraline in
one RCT [3].

Sertraline 56%-62.9% [1] Significantly more sexual dysfunction than
nefazodone and bupropion [3] [1] [5].

Paroxetine 65%-70.7% [1] Among SSRIs with the highest risk [1] [6].
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Antidepressant
Reported Incidence of
Sexual Dysfunction

Comparative Findings (vs. Nefazodone or
Other Agents)

Fluoxetine 54%-57.7% [1] More sexual dysfunction than bupropion [3].

Venlafaxine 58%-70% [1]; 67% [1] High incidence, comparable to SSRIs [1].

Citalopram 72.7% [1] High incidence [1].

Clomipramine Up to 93% (anorgasmia) [1] Very high risk of specific dysfunctions [1].

Key Experimental Data and Methodologies

The comparative data is derived from several robust study designs, each providing a different level of

evidence.

Randomized Controlled Trials (RCTs)

A double-blind, parallel-group study directly compared nefazodone and sertraline.

Objective: To compare efficacy, tolerability, and effects on sexual function over 6 weeks [5].
Methods: 160 outpatients with major depression were randomized to nefazodone or sertraline.

Efficacy was measured using the Hamilton Rating Scale for Depression (HAM-D-17) and Clinical
Global Impressions (CGI) scales. Sexual function was assessed using a dedicated sexual function
questionnaire [5].
Key Findings: Both drugs showed comparable antidepressant efficacy. However, sertraline had
negative effects on sexual function and satisfaction in both men and women, while
nefazodone had no adverse effect on sexual well-being [5]. This study provides high-quality, direct

evidence of nefazodone's superior sexual side effect profile.

Large-Scale Observational Studies

A cross-sectional, observational study offered a broad view of sexual dysfunction prevalence in a real-

world setting.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3108697/
https://www.aafp.org/pubs/afp/issues/2004/0515/p2419.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3108697/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3108697/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3108697/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3108697/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3108697/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3108697/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3108697/
https://www.smolecule.com/products/s536934?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8626364/
https://www.smolecule.com/products/s536934?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8626364/
https://www.smolecule.com/products/s536934?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8626364/
https://www.smolecule.com/products/s536934?utm_src=pdf-body
https://www.smolecule.com/products/s536934?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Objective: To estimate the prevalence of sexual dysfunction in patients taking newer antidepressants

and compare physician-perceived vs. patient-reported rates [2].
Methods: The study enrolled 6,297 adult outpatients on antidepressant monotherapy. Sexual

dysfunction was measured using the Changes in Sexual Functioning Questionnaire (CSFQ), a
validated rating scale, ensuring consistent methodology across treatment groups [2].

Key Findings: Nefazodone and bupropion were associated with the lowest risk of sexual
dysfunction. The odds of having sexual dysfunction were 4 to 6 times greater with SSRIs or
venlafaxine XR than with bupropion SR, placing nefazodone in the same low-risk category [2].

Mechanistic Pathways and Sexual Side Effects

The differential risk of sexual dysfunction between nefazodone and SSRIs is explained by their distinct

pharmacological actions on serotonin receptors, as illustrated below.
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The diagram above shows the core hypothesis: while both SSRIs and nefazodone increase synaptic

serotonin by blocking the serotonin transporter (SERT), nefazodone's additional action as a 5-HT₂
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receptor antagonist is believed to mitigate the sexual side effects primarily mediated by excessive

stimulation of these receptors [1].

Research Implications and Future Directions

The evidence positions nefazodone as a valuable option, though with important considerations for clinical

development and practice.

Clinical Utility: Nefazodone presents a compelling alternative for patients requiring long-term

antidepressant therapy who are concerned about sexual health, potentially improving treatment
adherence [1]. Its unique mechanism may also be beneficial in treating conditions like nonparaphilic
compulsive sexual behavior without introducing iatrogenic sexual dysfunction [7] [8].
Safety Profile Consideration: A major factor in nefazodone's limited use is its black box warning
for rare but severe hepatotoxicity [3]. This risk led to its withdrawal from some markets and
remains a critical consideration in any risk-benefit assessment.

Research Gaps: While RCTs and large observational studies provide strong evidence, there is a
need for more head-to-head trials with other modern antidepressants with favorable sexual side effect

profiles (e.g., vortioxetine). Further research into the precise role of 5-HT receptor subtypes in sexual
function could also inform the development of next-generation antidepressants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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